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Compound of Interest

Compound Name: 7-Chloro-1,8-naphthyridin-2-amine

CAS No.: 15944-33-9

Cat. No.: B096777

Get Quote

Introduction: The Significance of the 1,8-
Naphthyridine Scaffold
The 1,8-naphthyridine core is a nitrogen-containing heterocyclic structure recognized in

medicinal chemistry as a "privileged scaffold."[1] This designation is reserved for molecular

frameworks that are capable of binding to a diverse range of biological targets, making them

foundational for the development of novel therapeutics.[2][3] Derivatives of 1,8-naphthyridine

have demonstrated a wide spectrum of biological activities, including anticancer, anti-

inflammatory, and antimicrobial properties.[2][3]

7-Chloro-1,8-naphthyridin-2-amine (CAS No. 15944-33-9) is a key building block and

intermediate used in the synthesis of more complex molecules for pharmaceutical and

materials science research.[4][5][6] Accurate structural confirmation and purity assessment are

paramount in the drug development pipeline. Spectroscopic analysis provides the definitive

data required for this characterization.

This technical guide offers an in-depth analysis of the expected spectroscopic data for 7-
Chloro-1,8-naphthyridin-2-amine, grounded in first principles and data from closely related
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analogues. We will explore the interpretation of its Mass Spectrometry (MS), Infrared (IR), and

Nuclear Magnetic Resonance (NMR) spectra, providing the "why" behind the data and the

experimental protocols for their acquisition.

Molecular Structure and Analysis
To properly interpret spectroscopic data, a clear understanding of the molecule's structure is

essential. The atoms are numbered according to standard IUPAC nomenclature for the 1,8-

naphthyridine ring system.

Caption: Molecular structure of 7-Chloro-1,8-naphthyridin-2-amine with IUPAC numbering.

Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry is the first-line technique for confirming the

molecular identity of a synthesized compound. It provides a highly accurate measurement of

the molecular weight, which directly validates the elemental composition. For halogenated

compounds like this one, MS is particularly powerful due to the characteristic isotopic patterns

of elements like chlorine and bromine.

Experimental Protocol: Electrospray Ionization (ESI-MS)
The choice of ESI is based on its soft ionization nature, which is ideal for polar, medium-sized

organic molecules like 7-Chloro-1,8-naphthyridin-2-amine. It typically generates the

protonated molecular ion [M+H]⁺ with minimal fragmentation, simplifying spectral interpretation.

Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable

volatile solvent such as methanol or acetonitrile.[7] Dilute this stock solution to a final

concentration of ~1 µg/mL.

Instrumentation: Use a high-resolution mass spectrometer (e.g., TOF or Orbitrap) equipped

with an ESI source.

Measurement: Infuse the sample solution into the ESI source. Acquire the spectrum in

positive ion mode, as the basic nitrogen atoms in the naphthyridine ring and the amino group

are readily protonated.
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Data Analysis: Identify the monoisotopic mass of the molecular ion and compare it to the

calculated theoretical mass. Analyze the isotopic distribution pattern.

Predicted Mass Spectrometry Data
While experimental spectra are the gold standard, predicted data from databases like

PubChem provide a reliable reference for what to expect.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Authoritative Interpretation
The molecular formula C₈H₆ClN₃ has a calculated monoisotopic mass of 179.0250 Da.[4] The

most crucial observation in the mass spectrum will be the [M+H]⁺ peak at m/z 180.0323.[8]

A key confirmatory feature is the isotopic pattern caused by the chlorine atom. Chlorine has two

stable isotopes: ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance). This results in two

prominent peaks for any chlorine-containing fragment:

An M peak (containing ³⁵Cl).

An M+2 peak (containing ³⁷Cl) with an intensity approximately one-third (3:1 ratio) of the M

peak.[9]

Therefore, the spectrum should exhibit a peak at m/z 180 and a peak at m/z 182 with an

intensity ratio of roughly 3:1, which is an unmistakable signature of a monochlorinated

compound.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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